Cas no 300-84-5 (HYPOTAURINE)

• Product Name: HYPOTAURINE
• CAS No: 300-84-5
• MF: C₂H₇NO₂S
• MW: 109.147479295731
• MDL: MFCD00038197
• CID: 309347
• PubChem ID: 57654233
• Update Time: 2025-04-19

HYPOTAURINE Chemical and Physical Properties

Names and Identifiers

• HYPOTAURINE
• 2-aminoethanesulfinic acid
• Ethanesulfinic acid,2-amino-
• HYPOTAURINE CRYSTALLINE
• 2-Amino-aethansulfinsaeure
• 2-aminoethanesulfinate
• 2-amino-ethanesulfinic acid
• 2-Aminoethylsulfinate
• 2-Aminoethylsulfinic acid
• aminoethylsulfinic acid
• Cystaminesulfinate
• Cystaminesulfinic acid
• Ethanesulfinic acid,2-amino

• MDL： MFCD00038197
• Inchi： 1S/C2H7NO2S/c3-1-2-6(4)5/h1-3H2,(H,4,5)
• InChI Key： VVIUBCNYACGLLV-UHFFFAOYSA-N
• SMILES： NCCS(=O)O

Computed Properties

• Exact Mass: 109.02000
• Monoisotopic Mass: 109.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 82.5A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.511±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175-177 ºC
• Boiling Point: 354.9 °C at 760 mmHg
• Flash Point: 168.5 °C
• Solubility: Soluble (191 g/l) (25 º C),
• PSA: 82.53000
• LogP: 0.73280
• Solubility: Not available

HYPOTAURINE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Sulfinic acids